Cas no 2679942-46-0 ((2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679942-46-0
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5630037
• PubChem ID: 165927647
• Update Time: 2025-05-23

(2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679942-46-0
• EN300-28287398

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-9(6-7-10(17)11(18)19)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,18,19)/t9-,10+/m0/s1
• InChI Key： LXTWPHDVKJLLDM-VHSXEESVSA-N
• SMILES： FC(C(N1[C@@H](C(=O)O)CC[C@H]1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2679942-46-0, known as (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's unique structure, characterized by the presence of a trifluoroacetyl group and a phenyl substituent, contributes to its intriguing chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high enantiomeric purity. The pyrrolidine ring serves as the core structure, with the carboxylic acid group at position 2 and the trifluoroacetyl group attached at position 1. The stereochemistry of the molecule is defined by the (R,S) configuration at positions 2 and 5, respectively. This specific stereochemistry is crucial for determining the compound's pharmacokinetic properties and its interactions with biological targets.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. Studies have shown that (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid exhibits significant activity against various therapeutic targets. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to modulate key enzymes involved in neurodegenerative diseases. The trifluoroacetyl group plays a pivotal role in enhancing the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical catalysis. The pyrrolidine ring provides a rigid framework that can stabilize transition states during catalytic reactions. Recent studies have demonstrated its utility as an organocatalyst in asymmetric synthesis, particularly in the construction of complex chiral molecules. This dual functionality underscores the versatility of this compound in both therapeutic and industrial settings.

The synthesis of (2R,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid involves a multi-step process that combines principles from stereochemistry and fluorine chemistry. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the trifluoroacetyl group via acylation. The stereochemical outcome is carefully controlled using chiral auxiliaries or enzymatic methods to ensure high enantiomeric excess.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the synthesized material. Furthermore, computational studies using molecular modeling software have provided insights into the compound's three-dimensional conformation and its interactions with potential binding sites on target proteins.

In terms of biological evaluation, (2R,5S)-5-phenyl-1-(trifluoroacetyl)pyrrolidine carboxylic acid has been tested in various in vitro assays to assess its cytotoxicity and selectivity towards specific cell lines. Preliminary results indicate that it exhibits low toxicity while demonstrating potent activity against certain cancer cell lines. These findings suggest that further preclinical studies are warranted to explore its potential as an anticancer agent.

The integration of fluorine atoms into organic molecules has long been recognized for its ability to enhance drug-like properties such as bioavailability and metabolic stability. In this compound, the presence of three fluorine atoms in the trifluoroacetyl group significantly impacts these properties while maintaining a favorable pharmacokinetic profile. This makes it an attractive candidate for further exploration in drug discovery programs.

In conclusion, (R,S)-configured 5-phenyl-pyrrolidine derivatives like CAS No. 2679942-46-0 represent a promising class of molecules with diverse applications across multiple disciplines. Their unique structural features and favorable chemical properties make them valuable tools for advancing both fundamental research and applied sciences.